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Compound of Interest

Compound Name:
Adenosine 3'-monophosphate

hydrate

CAS No.: 699012-36-7

Cat. No.: B516023

Get Quote

This guide provides a comprehensive technical overview of Adenosine 3'-Monophosphate (3'-

AMP), with a particular focus on its hydrated form. It is intended for researchers, scientists, and

professionals in drug development who require a detailed understanding of this critical

biomolecule. This document delves into its fundamental chemical properties, biological

significance, and practical considerations for its use in a laboratory setting.

Section 1: Core Molecular Attributes of Adenosine
3'-Monophosphate
Adenosine 3'-monophosphate is a ribonucleotide, a fundamental building block of RNA. It is

composed of three distinct chemical moieties: the purine base adenine, the five-carbon sugar

ribose, and a single phosphate group esterified to the 3' hydroxyl group of the ribose sugar.

This structural arrangement is pivotal to its function and interactions within biological systems.

Molecular Structure and Weight
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The precise molecular weight of 3'-AMP is a critical parameter for accurate experimental

design, particularly in quantitative analyses such as preparing standard solutions, interpreting

mass spectrometry data, and conducting stoichiometric calculations. It is essential to

distinguish between the anhydrous and hydrated forms of the molecule, as the presence of

water molecules directly impacts the molecular weight.

The anhydrous form of adenosine 3'-monophosphate has a molecular formula of C₁₀H₁₄N₅O₇P.

[1][2][3] Its calculated molecular weight is approximately 347.22 g/mol .[1][2]

In laboratory settings, 3'-AMP is frequently supplied as a hydrate. The monohydrate is a

common form, with one molecule of water associated with each molecule of 3'-AMP. The

presence of this water of hydration must be accounted for in all calculations.

Table 1: Molecular Properties of Adenosine 3'-Monophosphate and its Hydrate

Property
Adenosine 3'-
Monophosphate
(Anhydrous)

Adenosine 3'-
Monophosphate
(Monohydrate)

Molecular Formula C₁₀H₁₄N₅O₇P[1][2][3] C₁₀H₁₆N₅O₈P[4]

Molecular Weight 347.22 g/mol [1][2] 365.24 g/mol [4]

Monoisotopic Mass 347.0631 Da[5] 365.07364948 Da[4]

CAS Number 84-21-9[1][3] 6199-71-9[4]

Chemical Identifiers and Nomenclature
To ensure clarity and avoid ambiguity in research and documentation, it is crucial to use

standardized identifiers for 3'-AMP.

IUPAC Name: [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-

yl] dihydrogen phosphate[1]

Common Synonyms: 3'-Adenylic acid, 3'-AMP, Yeast adenylic acid[1]
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The structural distinction between 3'-AMP and its more commonly known isomer, adenosine 5'-

monophosphate (5'-AMP), is the position of the phosphate group on the ribose sugar. This

seemingly minor difference has profound implications for their respective biological roles.

Section 2: Biological Significance and Signaling
Pathways
While often overshadowed by its 5' counterpart, 3'-AMP is not merely a structural isomer but an

active participant in cellular regulation. It is a metabolite that can be produced from the

hydrolysis of 2',3'-cyclic AMP (2',3'-cAMP) by certain phosphodiesterases.[2][6]

Role in Cellular Proliferation
Emerging research has highlighted the role of 3'-AMP as a signaling molecule, particularly in

the context of vascular smooth muscle cells and glomerular mesangial cells.[2][6] Studies have

demonstrated that 3'-AMP can inhibit the proliferation of these cell types.[2][7] This effect is

believed to be mediated through its conversion to adenosine and subsequent activation of A2B

adenosine receptors.[2][8]

A Novel Pathway for Adenosine-Based Regulation
The generation of 3'-AMP from 2',3'-cAMP represents a distinct and relatively unexplored

pathway for adenosine-based cellular regulation.[2] This pathway is independent of the

canonical adenylyl cyclase-cAMP-PKA signaling cascade, offering new avenues for therapeutic

intervention.
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Caption: Simplified signaling pathway of 3'-AMP mediated inhibition of cell proliferation.
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Section 3: Practical Laboratory Applications and
Methodologies
The accurate use of adenosine 3'-monophosphate hydrate in a research setting

necessitates a clear understanding of its properties and appropriate handling procedures.

Preparation of Standard Solutions
Due to its hygroscopic nature, it is imperative to use the molecular weight of the hydrated form

(365.24 g/mol for the monohydrate) when preparing solutions of a specific molarity.

Protocol for Preparation of a 10 mM Stock Solution of 3'-AMP Monohydrate:

Calculate the required mass: For 10 mL of a 10 mM solution, the calculation is as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 365.24 g/mol = 0.00365 g or 3.65 mg.

Weighing: Accurately weigh 3.65 mg of adenosine 3'-monophosphate monohydrate using an

analytical balance.

Dissolution: Transfer the weighed powder to a 15 mL conical tube. Add a portion of the

desired solvent (e.g., high-purity water or a suitable buffer) and vortex thoroughly to dissolve.

Final Volume Adjustment: Once fully dissolved, bring the final volume to 10 mL with the

solvent.

Storage: Store the stock solution at -20°C or -80°C for long-term stability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b516023/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-adenosine-3-monophosphate-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b516023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Calculate Mass
(MW = 365.24 g/mol)

Weigh 3.65 mg
3'-AMP Monohydrate

Dissolve in
Partial Solvent

Adjust Final
Volume to 10 mL

Store at ≤ -20°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution of 3'-AMP monohydrate.

Analytical Techniques
Several analytical methods are employed for the detection and quantification of 3'-AMP:

High-Performance Liquid Chromatography (HPLC): A robust technique for separating and

quantifying 3'-AMP in complex mixtures. A C18 reversed-phase column is typically used with
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a buffered mobile phase.

Mass Spectrometry (MS): Provides high sensitivity and specificity for the detection of 3'-AMP

and its metabolites. It is often coupled with liquid chromatography (LC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful tool for structural elucidation

and confirmation of the identity of 3'-AMP.

Handling and Storage
Adenosine 3'-monophosphate hydrate is generally a stable compound. However, to ensure

its integrity, proper handling and storage are essential.

Storage Conditions: The solid material should be stored in a tightly sealed container in a dry

and cool place. For long-term storage, refrigeration at 2-8°C is recommended.[3]

Safety Precautions: While not classified as a hazardous substance, standard laboratory

safety practices should be followed.[9][10] This includes wearing appropriate personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[11][12] Avoid

inhalation of dust and contact with skin and eyes.[9][13]

Section 4: Conclusion
Adenosine 3'-monophosphate hydrate is a vital molecule for researchers in various fields of

biology and chemistry. A precise understanding of its molecular weight, distinguishing between

the anhydrous and hydrated forms, is fundamental to experimental accuracy. Beyond its basic

chemical properties, 3'-AMP is an active signaling molecule with emerging roles in cellular

regulation, presenting exciting opportunities for future research and drug development. This

guide provides the core technical information required for the effective and safe utilization of

this compound in a scientific setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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